![molecular formula C20H18ClN5O2 B284437 N-(4-chlorophenyl)-7-(4-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B284437.png)
N-(4-chlorophenyl)-7-(4-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chlorophenyl)-7-(4-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide, also known as CTMP, is a novel chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of pyrimidine derivatives and has shown promising results in various research studies.
Mechanism of Action
N-(4-chlorophenyl)-7-(4-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide acts as a selective inhibitor of the dopamine transporter (DAT) and norepinephrine transporter (NET). By inhibiting the reuptake of dopamine and norepinephrine, this compound increases the levels of these neurotransmitters in the brain, leading to improved cognitive function, mood enhancement, and increased motivation. The mechanism of action of this compound has been studied extensively in animal models, and it has been shown to have a similar mechanism of action to other psychostimulants such as cocaine and amphetamines.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects on the body. It increases the release of dopamine and norepinephrine in the brain, leading to improved cognitive function and mood enhancement. This compound also increases heart rate and blood pressure, which can lead to potential cardiovascular side effects. However, these effects are dose-dependent and can be minimized by optimizing the dosage and administration of this compound.
Advantages and Limitations for Lab Experiments
N-(4-chlorophenyl)-7-(4-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide has several advantages for lab experiments, including its high potency, selectivity, and stability. It has been shown to have a long half-life and can be easily administered to animal models. However, this compound has some limitations, including its potential for cardiovascular side effects and the need for further research to understand its long-term effects on the brain and body.
Future Directions
There are several future directions for research on N-(4-chlorophenyl)-7-(4-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide. One potential direction is to study its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to understand the long-term effects of this compound on the brain and body and to optimize its dosage and administration. This compound also has potential applications in drug addiction treatment and cognitive enhancement, and further research is needed to explore these areas.
Conclusion
In conclusion, this compound is a novel compound that has shown promising results in various scientific research studies. Its mechanism of action, biochemical and physiological effects, and potential applications in drug addiction treatment and cognitive enhancement make it an exciting area of research. Further research is needed to understand its long-term effects and optimize its dosage and administration for potential therapeutic applications.
Synthesis Methods
The synthesis of N-(4-chlorophenyl)-7-(4-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide involves the reaction of 4-chlorobenzaldehyde, 4-methoxybenzaldehyde, and 5-methyl-1H-1,2,4-triazole-3-carboxylic acid with thionyl chloride and triethylamine. The resulting product is then treated with 4-amino-N-methylpiperidine and acetic anhydride to obtain this compound. The synthesis method has been optimized to ensure high yield and purity of the product.
Scientific Research Applications
N-(4-chlorophenyl)-7-(4-methoxyphenyl)-5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide has been extensively used in various scientific research studies, including neuropharmacology, drug addiction, and cognitive enhancement. It has shown promising results in improving cognitive function, memory retention, and attention span in animal models. This compound has also been studied for its potential use in treating drug addiction and reducing drug-seeking behavior. Additionally, this compound has been used in neuropharmacological studies to understand its mechanism of action and potential therapeutic applications.
Properties
Molecular Formula |
C20H18ClN5O2 |
---|---|
Molecular Weight |
395.8 g/mol |
IUPAC Name |
N-(4-chlorophenyl)-7-(4-methoxyphenyl)-5-methyl-1,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
InChI |
InChI=1S/C20H18ClN5O2/c1-12-17(19(27)25-15-7-5-14(21)6-8-15)18(26-20(24-12)22-11-23-26)13-3-9-16(28-2)10-4-13/h3-11,18H,1-2H3,(H,25,27)(H,22,23,24) |
InChI Key |
MGTYUZUHFULLTJ-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=C(C(N2C(=N1)N=CN2)C3=CC=C(C=C3)OC)C(=O)NC4=CC=C(C=C4)Cl |
SMILES |
CC1=C(C(N2C(=N1)N=CN2)C3=CC=C(C=C3)OC)C(=O)NC4=CC=C(C=C4)Cl |
Canonical SMILES |
CC1=C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)OC)C(=O)NC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.